Cas no 647839-70-1 (Propanedinitrile,[1-[6-(1,1-dimethylethyl)-3-pyridinyl]-1-methylethyl](3,3,3-trifluoropropyl)-)

• Product Name: Propanedinitrile,[1-[6-(1,1-dimethylethyl)-3-pyridinyl]-1-methylethyl](3,3,3-trifluoropropyl)-
• CAS No: 647839-70-1
• MF: C₁₈H₂₂F₃N₃
• MW: 337.382594585419
• CID: 416864
• Update Time: 2024-01-29

Propanedinitrile,[1-[6-(1,1-dimethylethyl)-3-pyridinyl]-1-methylethyl](3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,[1-[6-(1,1-dimethylethyl)-3-pyridinyl]-1-methylethyl](3,3,3-trifluoropropyl)-
• Propanedinitrile, 2-[1-[6-(1,1-dimethylethyl)-3-pyridinyl]-1-methylethyl]-2-(3,3,3-trifluoropropyl)-

• Inchi： 1S/C18H22F3N3/c1-15(2,3)14-7-6-13(10-24-14)16(4,5)17(11-22,12-23)8-9-18(19,20)21/h6-7,10H,8-9H2,1-5H3
• InChI Key： ULZNJRFZQFZNQQ-UHFFFAOYSA-N
• SMILES： C(#N)C(C(C1=CC=C(C(C)(C)C)N=C1)(C)C)(CCC(F)(F)F)C#N

Computed Properties

• Exact Mass: 337.17676

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 424.3±45.0 °C(Predicted)
• PSA: 60.47
• pka: 5.14±0.10(Predicted)